O-(2-Azido-4,6-O-benzylidene-2-deoxy-alpha-D-galactopyranosyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-serine tert-Butyl Ester

• IUPAC Name: tert-butyl (2S)-3-[[(4aS,6S,7S,8R,8aR)-7-azido-8-hydroxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoate
• InChI: InChI=1S/C35H38N4O9/c1-35(2,3)48-31(41)26(37-34(42)45-17-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25)18-43-33-28(38-39-36)29(40)30-27(46-33)19-44-32(47-30)20-11-5-4-6-12-20/h4-16,25-30,32-33,40H,17-19H2,1-3H3,(H,37,42)/t26-,27-,28-,29+,30-,32?,33-/m0/s1
• InChI Key: FJYOABRVKHDUNV-GPZBHNSLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(COC1C(C(C2C(O1)COC(O2)C3=CC=CC=C3)O)N=[N+]=[N-])NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H](CO[C@@H]1[C@H]([C@H]([C@@H]2[C@@H](O1)COC(O2)C3=CC=CC=C3)O)N=[N+]=[N-])NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C35H38N4O9
• DSSTOX Substance ID: DTXSID80693676
• Molecular Weight: 658.7 g/mol
• CAS RN: 878483-02-4

Description

The compound “O-(2-Azido-4,6-O-benzylidene-2-deoxy-alpha-D-galactopyranosyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-serine tert-Butyl Ester” is a complex organic molecule. It is a derivative of a carbohydrate, specifically a galactopyranoside, which has been modified with azido, benzylidene, fluoren-9-ylmethoxycarbonyl, and tert-butyl ester groups.

Synthesis Analysis

The synthesis of this compound likely involves multiple steps, including the introduction of the azido group, the formation of the benzylidene acetal, and the attachment of the fluoren-9-ylmethoxycarbonyl and tert-butyl ester groups. The exact synthesis process would depend on the starting materials and the specific reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The galactopyranoside core provides a rigid cyclic structure, while the azido, benzylidene, fluoren-9-ylmethoxycarbonyl, and tert-butyl ester groups contribute to the overall molecular shape and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. The azido group could participate in click chemistry reactions, the benzylidene acetal could be hydrolyzed under acidic conditions, and the fluoren-9-ylmethoxycarbonyl and tert-butyl ester groups could undergo various reactions depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. The presence of the azido, benzylidene, fluoren-9-ylmethoxycarbonyl, and tert-butyl ester groups would influence properties such as solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Characterization

O-(2-Azido-4,6-O-benzylidene-2-deoxy-alpha-D-galactopyranosyl)-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-serine tert-Butyl Ester and its derivatives are primarily used in the synthesis of complex carbohydrates and glycopeptides. Liu et al. (2005) detailed the synthesis of similar compounds, focusing on T(N) antigen building blocks. They noted the occurrence of byproducts in the synthesis process and provided insights into their characterization and removal (Liu, Young, Lohani, Live, & Bárány, 2005). Similarly, Awad, Riedner, & Vogel (2005) described the synthesis of a C-linked disaccharide analogue of the Thomsen–Friedenreich (T) epitope, alpha-O-conjugated to L-serine, showcasing the compound's utility in creating complex carbohydrate structures (Awad, Riedner, & Vogel, 2005).

Glycopeptide Synthesis

The compound and its variants are instrumental in glycopeptide synthesis. Paulsen & Schultz (1987) utilized a derivative in the synthesis of a glycohexapeptide, representing a sequence of asialoglycophorin A (Paulsen & Schultz, 1987). This demonstrates its role in constructing peptides with specific carbohydrate modifications, essential for studying protein-carbohydrate interactions.

Applications in Glycobiology

Research by Paulsen & Hölck (1982) highlights the application of similar compounds in glycobiology, particularly in synthesizing derivatives corresponding to the hapten of the Tn-antigen (Paulsen & Hölck, 1982). These synthetic approaches are critical for developing tools to study cell-surface interactions and immune responses.

Lectin Binding Studies

Further, compounds derived from this chemical structure have been used in lectin binding studies. Kaifu & Osawa (1979) synthesized derivatives to investigate their interactions with galactose-binding lectins (Kaifu & Osawa, 1979). Such studies are crucial for understanding cell signaling and recognition mechanisms.